Cas no 1131587-59-1 (Isobutyl 5-bromo-2-hydroxybenzoate)

Isobutyl 5-bromo-2-hydroxybenzoate is a brominated derivative of salicylic acid esterified with isobutanol. This compound is primarily utilized in organic synthesis and pharmaceutical research due to its functional groups, which offer reactivity for further derivatization. The presence of both a bromo substituent and a hydroxyl group on the aromatic ring enhances its utility in cross-coupling reactions and as an intermediate in bioactive molecule development. Its ester moiety improves solubility in organic solvents, facilitating handling in synthetic applications. The compound's stability under standard conditions ensures reliable performance in laboratory settings. It is commonly employed in the preparation of antimicrobial and anti-inflammatory agents, leveraging its structural features for targeted modifications.

Isobutyl 5-bromo-2-hydroxybenzoate structure

1131587-59-1 structure

Product Name:Isobutyl 5-bromo-2-hydroxybenzoate

CAS No:1131587-59-1

MF:C₁₁H₁₃BrO₃

MW:273.123122930527

CID:1030564

PubChem ID:44829026

Update Time:2025-10-13

Isobutyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

- Isobutyl 5-bromo-2-hydroxybenzoate
- 2-methylpropyl 5-bromo-2-hydroxybenzoate
- 1131587-59-1
- Isobutyl5-bromo-2-hydroxybenzoate
- 2-methylpropyl 5-bromanyl-2-oxidanyl-benzoate
- DTXSID80661113
- 5-bromo-2-hydroxybenzoic acid 2-methylpropyl ester
- A802770
- DB-319669
- AKOS015841688
- Inchi： 1S/C11H13BrO3/c1-7(2)6-15-11(14)9-5-8(12)3-4-10(9)13/h3-5,7,13H,6H2,1-2H3
- InChI Key： SBBSQDNIXJDYAH-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)C(=O)OCC(C)C)O

Computed Properties

Exact Mass: 272.00481g/mol
Monoisotopic Mass: 272.00481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 46.5Å²

Isobutyl 5-bromo-2-hydroxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094392-1g	Isobutyl 5-bromo-2-hydroxybenzoate	1131587-59-1	95%	1g	$400.00	2023-09-04
Cooke Chemical	BD3271548-1g	Isobutyl5-bromo-2-hydroxybenzoate	1131587-59-1	95+%	1g	RMB 896.00	2025-02-21
Ambeed	A122338-1g	Isobutyl 5-bromo-2-hydroxybenzoate	1131587-59-1	95+%	1g	$155.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757591-1g	Isobutyl 5-bromo-2-hydroxybenzoate	1131587-59-1	98%	1g	￥1627.00	2024-08-09
Crysdot LLC	CD12179421-5g	Isobutyl 5-bromo-2-hydroxybenzoate	1131587-59-1	95+%	5g	$628	2024-07-23